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Compound of Interest

Compound Name: Solvent yellow 124

Cat. No.: B1294874 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal properties of Solvent
Yellow 124 (C.I. 111155), a synthetic azo dye utilized as a fuel marker. Understanding the

thermal stability and decomposition characteristics of this compound is critical for its application

and for assessing its behavior under various environmental and industrial conditions. This

document summarizes available quantitative data, presents detailed experimental protocols for

thermal analysis, and visualizes the analytical workflow.

Core Properties of Solvent Yellow 124
Solvent Yellow 124, with the IUPAC name N-ethyl-N-[2-[1-(2-methylpropoxy)ethoxy]ethyl]-4-

phenyldiazenylaniline, is recognized for its use as a "Euromarker" in the European Union to

distinguish between fully taxed diesel fuel and lower-taxed heating oil.[1][2] Its chemical

structure imparts a characteristic yellow color and solubility in nonpolar solvents.[1][3]

Thermal Stability and Decomposition Data
Solvent Yellow 124 exhibits moderate to high thermal stability, making it suitable for its

intended applications in fuel systems where it may be exposed to elevated temperatures.[3][4]

The available data on its thermal properties are summarized in the table below.
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Property Value Source

Boiling Point 556.2 °C [3][4]

Decomposition Temperature ~300 °C [3]

Minimum Heat Resistance 100 °C [3][5][6]

Heat Resistance 240 °C [2]

Note: The reported values may vary based on the experimental conditions and purity of the

sample.

Experimental Protocols for Thermal Analysis
To determine the thermal stability and decomposition profile of Solvent Yellow 124,

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the

recommended analytical techniques.[7] The following protocols provide a standardized

approach for these analyses.

Thermogravimetric Analysis (TGA)
Objective: To measure the change in mass of Solvent Yellow 124 as a function of

temperature, identifying the onset of decomposition and quantifying mass loss at different

stages.

Methodology:

Sample Preparation: Accurately weigh 5-10 mg of the Solvent Yellow 124 sample into a

ceramic or platinum TGA pan.[8]

Instrument Setup:

Place the sample pan in the TGA furnace.

Purge the furnace with an inert gas, such as nitrogen, at a constant flow rate (e.g., 20-50

mL/min) to create an inert atmosphere and prevent oxidative degradation.[8][9]

Temperature Program:
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Equilibrate the sample at a starting temperature, typically ambient (e.g., 25-30 °C).

Heat the sample at a linear heating rate (e.g., 10 °C/min) to a final temperature sufficient

to ensure complete decomposition (e.g., 600-800 °C).[8][9]

Data Acquisition: Continuously record the sample's mass as a function of temperature

throughout the heating program.[8]

Data Analysis:

Plot the percentage of initial mass versus temperature to obtain the TGA curve.

The onset temperature of decomposition is determined from the initial significant mass

loss.

The derivative of the TGA curve (DTG curve) can be plotted to identify the temperatures of

maximum decomposition rates.

Differential Scanning Calorimetry (DSC)
Objective: To measure the heat flow to or from the Solvent Yellow 124 sample as a function of

temperature, identifying phase transitions such as melting and the onset of exothermic or

endothermic decomposition processes.

Methodology:

Sample Preparation: Accurately weigh 2-5 mg of the Solvent Yellow 124 sample into an

aluminum DSC pan and hermetically seal it. An empty, sealed pan is used as a reference.

Instrument Setup:

Place the sample and reference pans into the DSC cell.

Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate.

Temperature Program:

Equilibrate the sample at a starting temperature below any expected transitions.
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Heat the sample at a controlled, linear heating rate (e.g., 10 °C/min) through the

temperature range of interest.

Data Acquisition: Record the differential heat flow between the sample and the reference as

a function of temperature.

Data Analysis:

Plot the heat flow versus temperature to obtain the DSC thermogram.

Endothermic peaks typically represent melting, while exothermic peaks can indicate

decomposition or crystallization.

The onset temperature of peaks provides information on the initiation of these thermal

events.

Visualized Experimental Workflow
The logical flow of analyzing the thermal properties of Solvent Yellow 124 is depicted in the

following diagram.
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Caption: Workflow for Thermal Analysis of Solvent Yellow 124.

Hydrolysis of Solvent Yellow 124
A key chemical property of Solvent Yellow 124 is its susceptibility to hydrolysis under acidic

conditions.[1][3] This reaction cleaves the acetal group, rendering the dye water-soluble and

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1294874?utm_src=pdf-body-img
https://www.benchchem.com/product/b1294874?utm_src=pdf-body
https://www.benchchem.com/product/b1294874?utm_src=pdf-body
https://www.benchchem.com/product/b1294874?utm_src=pdf-body
https://en.wikipedia.org/wiki/Solvent_Yellow_124
https://www.smolecule.com/products/s705233
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


causing a color change to red, similar to the pH indicator methyl orange.[1] This property is

fundamental to its use as a marker, as it allows for easy extraction and detection from the fuel

matrix.[1] The relationship is illustrated below.

Solvent Yellow 124
(Nonpolar Soluble)

Hydrolyzed Form
(Water Soluble, Red)

Hydrolysis

Acidic
Conditions (H+)

Click to download full resolution via product page

Caption: Acid-catalyzed Hydrolysis of Solvent Yellow 124.

This guide provides a foundational understanding of the thermal characteristics of Solvent
Yellow 124. For specific applications, it is recommended to perform thermal analysis on the

particular batch of the dye being used to obtain precise data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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